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Compound of Interest

Compound Name:
Ethyl 6-methoxy-1H-indole-2-

carboxylate

Cat. No.: B084373 Get Quote

In-Depth Technical Guide: Ethyl 6-methoxy-1H-
indole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-methoxy-1H-indole-2-
carboxylate, a key building block in medicinal chemistry and drug discovery. The document

details its commercial availability from various suppliers, outlines a representative synthetic

protocol, and discusses its potential applications in the development of novel therapeutics.

Commercial Availability and Suppliers
Ethyl 6-methoxy-1H-indole-2-carboxylate (CAS No: 15050-04-1) is readily available from a

range of chemical suppliers. The following table summarizes key quantitative data from several

prominent vendors to facilitate easy comparison for procurement.
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Supplier CAS Number Purity
Available
Quantities

--INVALID-LINK-- 15050-04-1 >97% Custom

--INVALID-LINK-- 15050-04-1 96% 1g, 5g, 10g, 25g

--INVALID-LINK-- 15050-04-1 Not Specified Inquire

--INVALID-LINK-- 15050-04-1 Not Specified Inquire

--INVALID-LINK-- 15050-04-1 96% 10g

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Physicochemical Properties
Property Value

IUPAC Name ethyl 6-methoxy-1H-indole-2-carboxylate[1]

Molecular Formula C12H13NO3[1]

Molecular Weight 219.24 g/mol [1]

Canonical SMILES CCOC(=O)C1=CC2=C(N1)C=C(C=C2)OC[1]

Synthesis and Experimental Protocols
The synthesis of substituted indole-2-carboxylates can be achieved through various

established methods, with the Fischer and Japp-Klingemann indole syntheses being common

strategies. Below is a representative experimental protocol for the synthesis of an indole-2-

carboxylate derivative, which can be adapted for Ethyl 6-methoxy-1H-indole-2-carboxylate.

Representative Synthesis: Fischer Indole Synthesis

This method involves the reaction of a substituted phenylhydrazine with a pyruvate derivative.

For the synthesis of Ethyl 6-methoxy-1H-indole-2-carboxylate, 4-methoxyphenylhydrazine

and ethyl pyruvate would be the appropriate starting materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://buildingblock.bocsci.com/product/ethyl-6-methoxyindole-2-carboxylate-cas-15050-04-1-11533.html
https://buildingblock.bocsci.com/product/ethyl-6-methoxyindole-2-carboxylate-cas-15050-04-1-11533.html
https://buildingblock.bocsci.com/product/ethyl-6-methoxyindole-2-carboxylate-cas-15050-04-1-11533.html
https://buildingblock.bocsci.com/product/ethyl-6-methoxyindole-2-carboxylate-cas-15050-04-1-11533.html
https://www.benchchem.com/product/b084373?utm_src=pdf-body
https://www.benchchem.com/product/b084373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

4-methoxyphenylhydrazine hydrochloride

Ethyl pyruvate

Ethanol

Sulfuric acid (or other acidic catalyst)

Sodium acetate

Diethyl ether

Brine

Anhydrous sodium sulfate

Procedure:

Formation of the Hydrazone: Dissolve 4-methoxyphenylhydrazine hydrochloride and an

equivalent amount of sodium acetate in ethanol. To this solution, add ethyl pyruvate dropwise

with stirring. The reaction mixture is typically stirred at room temperature for several hours or

until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

Cyclization (Fischer Indole Synthesis): The resulting hydrazone is then subjected to

cyclization. The ethanolic solution of the hydrazone is treated with a catalytic amount of a

strong acid, such as sulfuric acid or polyphosphoric acid. The mixture is heated to reflux for

several hours. The progress of the reaction is monitored by TLC.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature and the solvent is removed under reduced pressure. The residue is dissolved in

diethyl ether and washed sequentially with water, saturated sodium bicarbonate solution, and

brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in

vacuo.

Purification: The crude product is purified by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure Ethyl 6-
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methoxy-1H-indole-2-carboxylate.

Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Applications in Drug Discovery and Development
The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous

natural products and synthetic compounds with a wide range of biological activities. Ethyl 6-
methoxy-1H-indole-2-carboxylate serves as a versatile intermediate for the synthesis of more

complex molecules with therapeutic potential.

Derivatives of indole-2-carboxamides have been investigated for various therapeutic

applications, including:

Anticancer Agents: Novel indole-2-carboxamide derivatives have shown potent cytotoxicity

against various cancer cell lines. These compounds can act as multi-target inhibitors of

protein kinases such as EGFR, HER2, and VEGFR-2, which are crucial in cancer cell

proliferation and survival.[2]

Anti-tubercular Agents: The indole-2-carboxamide scaffold has been identified as a

promising starting point for the development of new drugs against Mycobacterium

tuberculosis.[3]

GSK-3β Inhibitors: Certain indole derivatives have demonstrated inhibitory activity against

Glycogen Synthase Kinase 3β (GSK-3β), a key enzyme implicated in several diseases,

including Alzheimer's disease, type 2 diabetes, and some cancers.[4]

Antiviral Activity: Some novel indole-2-carboxylate derivatives have exhibited broad-

spectrum antiviral activity.[5]

The 6-methoxy substitution on the indole ring can influence the pharmacokinetic and

pharmacodynamic properties of the final compounds, potentially enhancing their activity,

selectivity, or metabolic stability.
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Logical Workflow for Drug Discovery
The following diagram illustrates a typical workflow for the utilization of Ethyl 6-methoxy-1H-
indole-2-carboxylate in a drug discovery program.
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Caption: Drug discovery workflow utilizing Ethyl 6-methoxy-1H-indole-2-carboxylate.

This guide provides a foundational understanding of Ethyl 6-methoxy-1H-indole-2-
carboxylate for its application in research and development. The commercial availability of this

compound, coupled with its synthetic versatility, makes it a valuable resource for medicinal

chemists aiming to explore the therapeutic potential of the indole scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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